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Compound of Interest

Compound Name: D-Tyrosine-d7

Cat. No.: B12316010 Get Quote

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of D-Tyrosine-d7, a deuterated form of the non-essential amino

acid D-Tyrosine. This document outlines commercial suppliers, pricing, and key technical data

to support its application in scientific research.

D-Tyrosine-d7 is a valuable tool in metabolic research, pharmacokinetic studies, and as an

internal standard for mass spectrometry-based applications. The incorporation of seven

deuterium atoms provides a distinct mass shift, enabling sensitive and accurate quantification

in complex biological matrices.

Commercial Suppliers and Pricing
A critical aspect for researchers is the accessibility and cost of specialized reagents. The

following table summarizes the currently available commercial suppliers and pricing for D-
Tyrosine-d7 (CAS: 1426174-46-0). Prices are subject to change and may not include shipping

and handling fees.
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Supplier
Product
Name/Synony
ms

CAS Number
Catalog
Number

Available
Quantities &
Pricing

MedChemExpres

s
D-Tyrosine-d7 1426174-46-0 HY-Y0444S2

1 mg: $60 USD5

mg: $135 USD10

mg: $220 USD[1]

Cenmed D-Tyrosine-d 1426174-46-0 C007B-615417

10 mg: $207.22

USD (List Price:

$230.25)[2]

Toronto

Research

Chemicals (TRC)

D-4-

Hydroxyphenyl-

d4-alanine-2,3,3-

d3

1426174-46-0 T966374
Pricing available

upon request.[3]

ChemScene D-Tyrosine-d7 1426174-46-0 CS-0438452
Pricing available

upon request.

BIOZOL D-Tyrosine-d7 1426174-46-0
MCE-HY-

Y0444S2

Pricing available

upon request.

Physicochemical Properties
Understanding the fundamental properties of D-Tyrosine-d7 is essential for its proper handling,

storage, and application in experimental settings.
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Property Value

Molecular Formula C₉H₄D₇NO₃

Molecular Weight 188.23 g/mol

IUPAC Name
(2R)-2-amino-2,3,3-trideuterio-3-(2,3,5,6-

tetradeuterio-4-hydroxyphenyl)propanoic acid

Synonyms D-Tyrosine-α,β,β,2,3,5,6-d7, D-Tyrosine-D7[4]

Appearance White to off-white solid

Storage Recommended storage at room temperature.

Experimental Protocols
While specific experimental protocols for D-Tyrosine-d7 are not extensively published, its use

as an internal standard in mass spectrometry is a primary application. Below is a generalized

workflow for its use in a quantitative LC-MS/MS analysis.
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(Analyte/Internal Standard) Concentration Determination

Click to download full resolution via product page

Caption: Generalized workflow for the use of D-Tyrosine-d7 as an internal standard in LC-
MS/MS analysis.

Signaling Pathways
D-Tyrosine itself is known to interact with various biological pathways, although the specific

signaling cascades directly modulated by D-Tyrosine are less characterized than its L-isomer

counterpart. Research has indicated that D-Tyrosine can negatively regulate melanin synthesis
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by inhibiting tyrosinase activity.[1] The diagram below illustrates a simplified overview of the

melanin synthesis pathway and the inhibitory role of D-Tyrosine.
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Caption: Simplified diagram of the melanin synthesis pathway showing the inhibitory effect of
D-Tyrosine on Tyrosinase.

Safety and Handling
Based on the Safety Data Sheet for D-Tyrosine, the compound is considered a hazardous

substance. It may cause skin, eye, and respiratory irritation.[5] Appropriate personal protective
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equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this

compound. Work should be conducted in a well-ventilated area or under a fume hood. For

detailed safety information, please refer to the supplier-specific Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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